N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)-1H-indazol-3-yl]-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)indazol-3-yl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H21FN6O2/c1-27(2)12-13-30-18-5-3-4-17-19(18)20(24-21(29)16-10-11-23-25-16)26-28(17)15-8-6-14(22)7-9-15/h3-11H,12-13H2,1-2H3,(H,23,25)(H,24,26,29)
• InChI Key: VLCUITQYEKRDFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=CC2=C1C(=NN2C3=CC=C(C=C3)F)NC(=O)C4=CC=NN4
• Molecular Formula: C21H21FN6O2
• Molecular Weight: 408.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)-1H-indazol-3-yl]-1H-pyrazole-3-carboxamide typically involves multistep chemical processes. For example, the compound 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-carboxamide was synthesized through condensation and subsequent reactions indicating the complexity involved in such syntheses (Liu et al., 2016). These processes often require precise conditions and carefully chosen reactants to achieve the desired molecular architecture.

Molecular Structure Analysis

The molecular structure of compounds closely related to the subject molecule is characterized using techniques such as X-ray crystallography, providing detailed insights into their geometrical configuration. For instance, the crystal structure determination of similar compounds reveals intricate details about molecular geometry and intermolecular interactions, which are crucial for understanding their physical and chemical behavior (Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity and properties of such complex molecules are influenced by their functional groups and molecular structure. Studies on related molecules showcase a variety of chemical reactions they can undergo, including condensation, nucleophilic substitution, and cyclization, which are fundamental in synthesizing targeted molecular frameworks (Jachak et al., 2010).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are pivotal for the practical application of chemical compounds. These properties are typically determined through empirical studies, where compounds similar to N-[4-[2-(dimethylamino)ethoxy]-1-(4-fluorophenyl)-1H-indazol-3-yl]-1H-pyrazole-3-carboxamide exhibit distinct physical characteristics based on their molecular structure and composition (Jasinski et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and the potential for undergoing specific chemical transformations, are essential for understanding the versatility and applicability of such compounds. These properties are often explored through experimental studies, shedding light on how structural features influence chemical behavior (Liu et al., 2016).

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : The compound and its derivatives have been synthesized through various methods, including condensation reactions and cyclization processes. These synthetic approaches have enabled the creation of compounds with potential biological activities, including anticancer properties. For instance, the synthesis of related pyrazolopyrimidines and pyrazolopyrimidinones has been detailed, showcasing the flexibility of these methods in producing a wide range of derivatives (Rahmouni et al., 2016).
• Structural Analysis : Crystallographic studies have been conducted to determine the structural configurations of these compounds, revealing their molecular geometries and intermolecular interactions. These analyses are crucial for understanding the relationship between structure and biological activity (Cornago et al., 2009).

Biological Activities and Applications

• Anticancer Activity : Several derivatives have shown potent cytotoxic effects against various cancer cell lines, including leukemia, lung carcinoma, and colon cancer. This suggests their potential application in cancer therapy. For example, certain carboxamide derivatives exhibited significant growth inhibitory properties against murine leukemia and human leukemia cell lines, with some compounds achieving curative effects in mouse models of colon tumors (Deady et al., 2005).
• Synthesis of Fluorophores : The compound's derivatives have also been utilized in the synthesis of fluorescent dyes, indicating their use in the development of diagnostic tools and research probes. These fluorophores exhibit diverse emission spectra and high quantum yields, which are essential for various applications in biological imaging and molecular diagnostics (Witalewska et al., 2019).